2-Cyclopropylcyclopropan-1-amine

• Molecular Formula: C6H11N
• Molecular Weight: 97.16 g/mol
• IUPAC Name: 2-cyclopropylcyclopropan-1-amine
• InChI: InChI=1S/C6H11N/c7-6-3-5(6)4-1-2-4/h4-6H,1-3,7H2
• InChI Key: SZVQRCAIAVDYOF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2CC2N

Description

2-Cyclopropylcyclopropan-1-amine is an organic compound characterized by the presence of two cyclopropane rings and an amine group.

Preparation Methods

The synthesis of 2-Cyclopropylcyclopropan-1-amine can be achieved through several methods. Traditional synthetic routes include reductive amination and nucleophilic substitution . In reductive amination, a carbonyl compound reacts with an amine in the presence of a reducing agent to form the desired amine. Nucleophilic substitution involves the reaction of a nitrogen nucleophile with a carbon electrophile, followed by the removal of extraneous nitrogen substituents . Industrial production methods often utilize catalytic processes to enhance efficiency and yield .

Chemical Reactions Analysis

2-Cyclopropylcyclopropan-1-amine undergoes various chemical reactions, including oxidation, reduction, and substitution . Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and halogenating agents for substitution reactions . Major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclopropyl ketones, while reduction can produce cyclopropyl alcohols .

Scientific Research Applications

2-Cyclopropylcyclopropan-1-amine has diverse applications in scientific research. In chemistry, it serves as a building block for the synthesis of complex molecules . In biology, it is used to study the effects of cyclopropane-containing compounds on biological systems . In medicine, it has potential as a pharmacophore in drug development, particularly for designing receptor ligands and enzyme inhibitors . Additionally, it finds applications in materials science for the fabrication of polymers and functional materials .

Mechanism of Action

The mechanism of action of 2-Cyclopropylcyclopropan-1-amine involves its interaction with specific molecular targets and pathways. As a pharmacophore, it imposes conformational rigidity on molecules, enhancing their metabolic stability and therapeutic efficacy . The compound’s unique structure allows it to interact with various biological targets, including enzymes and receptors, modulating their activity and leading to desired pharmacological effects .

Comparison with Similar Compounds

2-Cyclopropylcyclopropan-1-amine can be compared with other cyclopropane-containing compounds, such as trans-2-Cyclopropylcyclopropan-1-amine hydrochloride . While both compounds share the cyclopropane motif, this compound is unique due to its specific substitution pattern and amine functionality.